6-(3-Methoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-methoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21N5O4/c1-11-10-23-16-17(22(4)20(28)25(18(16)27)12(2)13(3)26)21-19(23)24(11)14-7-6-8-15(9-14)29-5/h6-10,12H,1-5H3
• InChI Key: NQIMWNHHHFFXQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC(=CC=C4)OC)N(C(=O)N(C3=O)C(C)C(=O)C)C
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

6-(3-Methoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.
BenchChem offers high-quality 6-(3-Methoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-Methoxyphenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mesoionic Compounds Synthesis and Properties

Mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, are synthesized from 4-amino-l-methylpyrimidin-6-ones. These compounds predominantly exist in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions to produce 2-(4-imidazol-idon-2-ylidenyl)acetamides, showcasing their complex chemical behaviors and potential for diverse applications in chemical research (Coburn & Taylor, 1982).

Pharmaceutical Applications

Compounds related to imidazo[2,1-f]purine-2,4-dione derivatives were synthesized and evaluated. Some of these compounds were found to be potent 5-HT(1A) receptor ligands and exhibited anxiolytic-like and antidepressant-like activities in preclinical studies. This underscores the potential of these compounds in developing new pharmaceuticals with anxiolytic or antidepressant properties (Zagórska et al., 2009).

Photochromism in Imidazole Derivatives

Imidazole derivatives display photochromism when oxidized, indicating a change in color in response to light. This property is significant in materials science for developing light-sensitive materials (Bai, Han, Wang & Meng, 2010).

Antiviral and Antihypertensive Activity

Derivatives of polymethylenehypoxanthines, obtained from the condensation of diethylacetal of dimethylformamide with amino-polymethyleneimidazoles, were studied for their antiviral and antihypertensive activities. This research is critical in the field of medicinal chemistry for the development of new therapeutic agents (Nilov et al., 1995).